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Compound of Interest

Compound Name: Vinyl formate

Cat. No.: B057145

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ethenyl formate, also known as vinyl
formate. It covers its fundamental chemical identity, physicochemical properties, synthesis
protocols, and reactivity, with a focus on its applications in polymer science and as a synthetic
building block relevant to the pharmaceutical and materials science fields.

Chemical Identity and Synonyms

The compound with the chemical formula CsH4O: is formally known by its IUPAC name,
ethenyl formate.[1][2] However, it is more commonly referred to in literature and commerce as
vinyl formate.[2][3] A comprehensive list of its synonyms is provided in the table below.
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Identifier Type

Identifier

IUPAC Name

ethenyl formate[1][2]

Common Name

Vinyl formate[2][3]

CAS Number 692-45-5[2][3]
Formic acid, vinyl ester; Vinyl methanoate;
Synonyms Formic acid, ethenyl ester; Ethenyl
methanoate[2][4]
EC Number 211-730-6[2][3]
UNII LFS2HF6ZYT[2][3]

Physicochemical Properties

Ethenyl formate is a colorless liquid.[3] Its key physicochemical properties are summarized in

the table below, providing essential data for laboratory and industrial applications.

Property

Value

Molecular Formula

C3Ha0O2[3][5]

Molar Mass 72.06 g/mol [2][3]
Density 0.963 g/cm?3[3]
Boiling Point 46.8-47.0 °C[3]

Refractive Index (n20/D)

1.387[5][6]

InChl

INChI=1S/C3H402/c1-2-5-3-4/h2-3H,1H2[2]

SMILES

C=COC=0[2][3]

Synthesis of Ethenyl Formate

Ethenyl formate can be synthesized through several routes, primarily involving the introduction

of a vinyl group to formic acid or the formylation of a vinyl precursor.
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Experimental Protocols

Protocol 1: Transesterification (Vinyl Interchange)

This method involves the reaction of a readily available vinyl ester, such as vinyl acetate, with
formic acid.[1] The reaction is an equilibrium process where the acetate group is exchanged for

a formate group.[1]
o Reactants: Vinyl acetate and formic acid.

o Catalyst: A mercury(ll) salt is often used to facilitate the reaction, though other catalysts can

be employed.

e Procedure:

o

Combine vinyl acetate and a molar excess of formic acid in a reaction vessel.

[¢]

Add a catalytic amount of mercury(ll) acetate.

Heat the mixture under reflux. The progress of the reaction can be monitored by gas

o

chromatography.

[¢]

Upon completion, the desired ethenyl formate is separated from the resulting acetic acid
and unreacted starting materials by fractional distillation.

Protocol 2: Vapor-Phase Reaction of Acetylene and Formic Acid

A continuous process for producing ethenyl formate involves the vapor-phase reaction of
acetylene with formic acid over a solid catalyst.[7]

e Reactants: Acetylene gas and formic acid vapor.
o Catalyst: Acommon catalyst is zinc acetate supported on activated charcoal pellets.[7]
e Procedure:

o A gaseous mixture of acetylene and formic acid, often with a small amount of acetic
anhydride to improve yield and catalyst stability, is prepared.[7]
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o The reactant gas mixture is passed through a heated reactor tube containing the catalyst
bed.

o The reaction is typically carried out at temperatures between 170 °C and 210 °C.[7]

o The product stream exiting the reactor is cooled to condense the ethenyl formate and
other condensable components.

o The liquid product is then purified by distillation to separate ethenyl formate from
byproducts and unreacted formic acid.[7]

Chemical Reactivity and Applications

The reactivity of ethenyl formate is characterized by the distinct functionalities of its vinyl group
and formate ester.[1] The vinyl group is susceptible to addition and polymerization reactions,
while the formate ester can undergo hydrolysis and substitution.[1]

Polymerization

A primary application of ethenyl formate is its use as a monomer in polymer science.[1] It
readily undergoes free-radical polymerization to produce polyvinyl formate (PVF). This
polymer is a key intermediate in the production of polyvinyl alcohol (PVA), a polymer with
numerous applications in the pharmaceutical industry, including as a film coating, a binder in
tablets, and a viscosity-increasing agent in ophthalmic solutions.[1][8] The hydrolysis of
polyvinyl formate to polyvinyl alcohol is often more rapid and can be achieved under milder
conditions than the hydrolysis of polyvinyl acetate.[7]
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Logical Relationship of Ethenyl Formate in Polymer Synthesis
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Caption: Logical workflow from ethenyl formate to its pharmaceutical applications.

Synthetic Intermediate

In organic synthesis, ethenyl formate serves as a versatile building block.[1] It can act as a
vinylating agent and is a precursor for the synthesis of more complex molecules.[1] Its dual
functionality allows for a range of chemical transformations, including oxidation to formic acid,
reduction to vinyl alcohol and formic acid, and substitution reactions at the formate group.[1]

Experimental Workflows
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The synthesis and subsequent use of ethenyl formate in a research setting typically follow a
structured workflow. The diagram below illustrates a general experimental workflow for the
synthesis and polymerization of ethenyl formate.
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Experimental Workflow: Ethenyl Formate Synthesis and Polymerization
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Caption: General workflow for the synthesis and polymerization of ethenyl formate.
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Conclusion

Ethenyl formate is a valuable and reactive monomer with significant applications in polymer
chemistry, particularly as a precursor to polyvinyl alcohol. Its synthesis can be achieved
through various established protocols, each with its own advantages. For researchers and
professionals in drug development and materials science, understanding the properties,
synthesis, and reactivity of ethenyl formate is crucial for leveraging its potential in creating
advanced materials and functional polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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